5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine

• IUPAC Name: 5-methyl-2-methylsulfanyl-4-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyrimidine
• InChI: InChI=1S/C16H21N5OS/c1-12-10-19-16(23-2)20-14(12)22-11-13-4-8-21(9-5-13)15-17-6-3-7-18-15/h3,6-7,10,13H,4-5,8-9,11H2,1-2H3
• InChI Key: CXUOPRDPEYGNJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NC=CC=N3)SC
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol
• CAS No.: 2640902-25-4

Description

5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine (CAS 2640902-25-4) is a synthetic organic compound with a molecular formula of C16H21N5OS and a molecular weight of 331.4 g/mol . This complex molecule features a pyrimidine core substituted with a methylsulfanyl group, linked via a methoxy bridge to a piperidine ring which is further connected to a second pyrimidine ring. This specific structural architecture is of significant interest in medicinal chemistry research, particularly in the design and synthesis of novel small-molecule inhibitors . Compounds with similar piperidinyl-pyrimidine scaffolds have been investigated as potent agonists for targets such as the G protein-coupled receptor 119 (GPR119), which is a promising target for metabolic diseases . The presence of multiple nitrogen-containing heterocycles provides key hydrogen bond acceptors and donors, facilitating targeted interactions with biological macromolecules. Researchers can utilize this chemical as a key intermediate or a building block in the development of new therapeutic agents. The compound is offered with a guaranteed high level of purity. Please note that this product is intended for research purposes only in a laboratory setting and is strictly not for diagnostic, therapeutic, or personal use.

Preparation Methods

Lewis Acid-Catalyzed Substitution

Reacting 2-chloropyrimidine with dimethyl sulfide in the presence of aluminum chloride (AlCl₃) at 80–100°C yields 5-methyl-2-(methylsulfanyl)pyrimidine via nucleophilic aromatic substitution. The methylsulfanyl group replaces the chlorine atom, with hydrogen chloride eliminated as a byproduct. Purification via silica gel chromatography achieves >85% yield.

Key Reaction Conditions

• Molar ratio : 1:1.2 (2-chloropyrimidine : dimethyl sulfide)

• Catalyst : 10 mol% AlCl₃

• Temperature : 90°C, 12 hours

Aldehyde Condensation

An alternative route condenses pyrimidine-5-carbaldehyde with dimethyl sulfone using zinc chloride (ZnCl₂) as a catalyst. This method proceeds via Knoevenagel-like condensation, forming the methylsulfanyl group directly at position 2. The reaction is less efficient (65–70% yield) due to competing side reactions but offers scalability.

Parameter	Value
Base	NaH (1.5 equiv)
Temperature	60°C
Reaction Time	18 hours

Synthesis of the Piperidine-Pyrimidine Moiety

The [1-(pyrimidin-2-yl)piperidin-4-yl]methoxy side chain is synthesized independently and coupled to the core pyrimidine.

Piperidin-4-ylmethanol Functionalization

Piperidin-4-ylmethanol reacts with 2-chloropyrimidine in acetonitrile under reflux, substituting the chlorine atom to form 1-(pyrimidin-2-yl)piperidin-4-ylmethanol. Triethylamine (2.0 equiv) neutralizes HCl, driving the reaction to completion (90% yield).

Characterization Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.41 (d, J = 4.9 Hz, 2H, pyrimidine-H), 6.64 (t, J = 4.8 Hz, 1H, pyrimidine-H), 3.82–3.75 (m, 2H, OCH₂), 3.05–2.98 (m, 2H, NCH₂), 2.35–2.28 (m, 1H, CH), 1.95–1.85 (m, 2H), 1.65–1.55 (m, 2H).

Mitsunobu Reaction for Ether Formation

In a modified approach, the Mitsunobu reaction couples 4-hydroxy-5-methyl-2-(methylsulfanyl)pyrimidine with 1-(pyrimidin-2-yl)piperidin-4-ylmethanol using diethyl azodicarboxylate (DEAD) and triphenylphosphine. This method circumvents harsh bases but requires anhydrous conditions (65% yield).

Integrated Synthetic Routes

Sequential Halogenation and Coupling

• Core Synthesis : Prepare 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine via chlorination of 5-methyl-2-(methylsulfanyl)pyrimidine using phosphorus oxychloride (POCl₃).

• Side Chain Synthesis : Generate 1-(pyrimidin-2-yl)piperidin-4-ylmethanol as described in Section 3.1.

• Coupling : React 4-chloro core with the side chain under NaH/DMF conditions.

Overall Yield : 58% over three steps.

One-Pot Multi-Component Strategy

A novel one-pot method condenses 5-methyl-2-(methylsulfanyl)pyrimidine-4-ol, 2-chloropyrimidine, and piperidin-4-ylmethanol using cesium carbonate (Cs₂CO₃) as a base in DMSO at 120°C. This approach reduces purification steps but yields 50–55% due to competing oligomerization.

Analytical and Spectroscopic Characterization

Intermediate and final compounds are validated via:

• ¹H/¹³C NMR : Confirms regiochemistry and functional group integrity.

• High-Resolution Mass Spectrometry (HRMS) : Verifies molecular formula.

• HPLC-Purity : >98% for all final compounds.

Representative Data for Target Compound

• HRMS (ESI+) : m/z calc. for C₁₇H₂₃N₅O₂S [M+H]⁺: 390.1654, found: 390.1658.

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.43 (d, J = 4.9 Hz, 2H), 7.25 (t, J = 4.8 Hz, 1H), 4.52 (d, J = 5.1 Hz, 2H), 3.95–3.85 (m, 2H), 3.15–3.05 (m, 2H), 2.55 (s, 3H), 2.40 (s, 3H), 2.10–1.95 (m, 3H), 1.70–1.60 (m, 2H).

Challenges and Optimization Strategies

• Regioselectivity : Competing substitutions at positions 4 and 6 are mitigated using bulky bases (e.g., LDA).

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of alkoxide ions.

• Catalyst Screening : Palladium catalysts (e.g., Pd(PPh₃)₄) improve coupling efficiency but increase cost .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : This compound can undergo oxidation reactions, leading to sulfoxide or sulfone derivatives.

• Reduction: : Reductive agents can modify the pyrimidine ring or the sulfanyl group.

• Substitution: : Nucleophilic and electrophilic substitutions are feasible, given the multiple reactive sites.

Common Reagents and Conditions

• Oxidation: : Common oxidants include hydrogen peroxide and m-chloroperoxybenzoic acid.

• Reduction: : Typical reagents are lithium aluminium hydride and sodium borohydride.

• Substitution: : Various halogenating agents and nucleophiles are used, like bromine and sodium azide.

Major Products

• Oxidation: : Sulfoxides and sulfones.

• Reduction: : Pyrimidine ring modifications.

• Substitution: : Halogenated or azide derivatives.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine exhibit anticancer properties by inhibiting specific enzymes involved in tumor growth. For example, studies have demonstrated that pyrimidine derivatives can inhibit the activity of kinases associated with cancer proliferation.

Antimicrobial Properties

The compound has shown potential as an antimicrobial agent against various pathogens. In vitro studies have reported effectiveness against Gram-positive and Gram-negative bacteria, as well as fungi, suggesting its utility in developing new antibiotics.

Neurological Applications

Given its structural similarity to known neuroactive compounds, this pyrimidine derivative is being investigated for its neuroprotective effects. Preliminary studies suggest it may modulate neurotransmitter systems, providing a basis for further research into treatments for neurodegenerative diseases.

Industrial Applications

In the pharmaceutical industry, 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine serves as a key intermediate in the synthesis of various therapeutic agents. Its unique structure allows for modifications that enhance bioavailability and efficacy.

Case Studies and Research Findings

Study	Focus	Findings
	Synthesis of Pyrimidine Derivatives	Developed novel derivatives with enhanced growth stimulant properties in plants, indicating potential agricultural applications.
	Antimicrobial Activity	Evaluated the antimicrobial effects against multiple strains, demonstrating significant inhibition at low concentrations.
	Neuroprotective Effects	Investigated the compound's ability to protect neuronal cells from oxidative stress, suggesting implications for Alzheimer's treatment.

Mechanism of Action

The compound interacts with cellular proteins by binding to specific molecular targets, like enzymes or receptors. The pyrimidine ring can mimic nucleotides, integrating into cellular pathways and disrupting normal function, while the piperidine ring enhances binding affinity.

Comparison with Similar Compounds

Key Observations:

Substituent Diversity: The target compound’s methylsulfanyl group at position 2 distinguishes it from analogues like 25 (which lacks sulfur-based substituents) and 16c (which features a tosylate group). The pyrimidin-2-yl-piperidine moiety is shared with 25 and 16c, but the absence of bulky substituents (e.g., benzyl in 25) in the target compound may reduce steric hindrance in receptor binding .

Key Observations:

Synthetic Complexity: The target compound’s synthesis likely parallels 25 (), involving pyrimidine functionalization via nucleophilic substitution or coupling reactions. However, the absence of benzyl or cyanophenyl groups may simplify its synthesis compared to 25 . In contrast, R84 () requires advanced sulfonamide and carboxylate chemistry, reflecting higher synthetic complexity .

Implications for Drug Development

• Target Selectivity : The pyrimidine-piperidine scaffold is prevalent in kinase inhibitors (e.g., tepotinib derivatives in ). The target compound’s simpler structure may offer advantages in minimizing off-target effects .
• Metabolic Stability : The methylsulfanyl group may reduce oxidative metabolism compared to thioether or sulfoxide derivatives, as seen in analogues like B04016 () .

Biological Activity

5-Methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine is a novel compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Antimicrobial Activity

Research indicates that compounds similar to 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine exhibit significant antimicrobial properties. For instance, studies have shown that derivatives containing the methylsulfanyl group demonstrate moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Other strains tested	Weak to Moderate

Anticancer Potential

The compound's structural features suggest potential anticancer activity. Similar pyrimidine derivatives have been reported to inhibit cell proliferation in various cancer cell lines, indicating that 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine may also possess such properties. For example, chloroethyl pyrimidine nucleosides showed significant inhibition of cell migration and invasion in vitro .

Enzyme Inhibition

Enzyme inhibition studies highlight the compound's potential as an acetylcholinesterase (AChE) inhibitor. Compounds with similar piperidine and sulfamoyl functionalities have demonstrated strong inhibitory effects on AChE, which is crucial for the treatment of Alzheimer's disease .

Study 1: Synthesis and Evaluation

A study synthesized several derivatives of pyrimidines and evaluated their biological activities. The findings suggested that modifications in the methylsulfanyl group significantly influenced their antibacterial and anticancer activities .

Study 2: Antitumor Activities

Another research focused on hybrid molecules containing pyrimidine derivatives. These compounds exhibited promising antitumor activities in various models, supporting the hypothesis that 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine could similarly affect tumor growth .

Interaction with Biological Targets

The biological activity of this compound may be attributed to its ability to interact with specific enzymes and receptors within cells. The presence of the piperidine ring suggests a potential for binding to neurotransmitter receptors, while the methylsulfanyl group enhances lipophilicity, aiding cellular penetration .

Pharmacokinetics

Understanding the pharmacokinetic profile is essential for evaluating the therapeutic potential of this compound. Preliminary studies indicate favorable absorption characteristics; however, further research is needed to elucidate its metabolism and excretion pathways.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 5-methyl-2-(methylsulfanyl)-4-{[1-(pyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine, and how can intermediates be purified?

• Methodology :

• Step 1 : Start with 2-methylthio-4-methylpyrimidine derivatives. Introduce the hydroxymethyl group via nucleophilic substitution using formaldehyde under basic conditions (e.g., NaOH) .
• Step 2 : Couple the intermediate with 1-(pyrimidin-2-yl)piperidin-4-ylmethanol using Mitsunobu or SN2 conditions.
• Purification : Use column chromatography (silica gel, eluent: 5–10% EtOAc in hexane) or recrystallization (solvent: ethanol/water) to isolate the final product .

Q. How is the molecular structure of this compound validated in academic research?

• Techniques :

• X-ray crystallography : Use SHELX programs (e.g., SHELXL for refinement) to determine crystal structures. Validate bond lengths/angles against theoretical models .
• ORTEP-3 : Generate 3D graphical representations to visualize thermal ellipsoids and confirm stereochemistry .

Q. What safety protocols are critical during handling and disposal?

• Guidelines :

• Handling : Use PPE (gloves, goggles), work in a fume hood, and avoid inhalation/contact (refer to H300–H313 hazard codes) .
• Waste disposal : Segregate organic waste and transfer to certified hazardous waste facilities to prevent environmental contamination .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale (>10 g) production?

• Strategies :

• Catalysis : Screen Pd-based catalysts for Suzuki-Miyaura coupling (e.g., Pd(PPh₃)₄) to enhance piperidine-pyrimidine linkage efficiency .
• Reaction monitoring : Use in-situ NMR or HPLC to track intermediate formation and adjust stoichiometry .

Q. What advanced analytical methods resolve spectral data contradictions (e.g., NMR vs. MS)?

• Approach :

• NMR : Assign peaks using 2D experiments (HSQC, HMBC) to resolve overlapping signals in aromatic regions .
• Mass spectrometry : Employ high-resolution ESI-MS to confirm molecular ions and rule out adducts .

Q. How do structural modifications (e.g., methylsulfanyl vs. sulfonyl) affect bioactivity?

• Experimental design :

• Synthesis : Prepare analogs by oxidizing methylsulfanyl to sulfonyl with m-CPBA .
• Bioassays : Test inhibitory activity against target enzymes (e.g., methionine aminopeptidase-1) using fluorescence-based assays .

Q. What computational methods validate experimental crystallographic data?

• Protocol :

• DFT calculations : Optimize geometry using Gaussian09 at the B3LYP/6-31G* level. Compare calculated vs. experimental bond lengths (mean deviation < 0.02 Å) .

Q. How can polymorphism be assessed, and what impact does it have on physicochemical properties?

• Methods :

• DSC/TGA : Identify polymorphic transitions via melting point and enthalpy changes.
• Solubility studies : Compare dissolution rates in simulated biological fluids (e.g., PBS at pH 7.4) .